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Cat. No.: B1663313 Get Quote

Introduction
The 2614W94 gasket is a high-performance sealing solution engineered for demanding

applications in research, scientific, and drug development environments. This document

provides detailed application notes and protocols for the proper installation and use of the

2614W94 gasket to ensure optimal performance and prevent leakage in critical systems. The

gasket's unique composition offers broad chemical resistance and high-temperature stability,

making it suitable for a wide range of laboratory equipment, including reactors, filtration

systems, and analytical instrumentation.

It is important to note that the part number "2614W94" does not correspond to a universally

recognized standard. The information presented here is based on a specialized gasket with an

approximate internal diameter of 2.614 inches, designed for high-purity and aggressive media

applications. Users should always verify the specific material and dimensions required for their

application.

Materials and Specifications
The 2614W94 gasket is available in several high-performance materials to ensure compatibility

with a wide array of chemicals and operating conditions. The choice of material is critical for the

longevity and integrity of the seal.

Table 1: Quantitative Data Summary of 2614W94 Gasket Materials
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Material
Temperature
Range

Maximum
Pressure

Durometer
(Shore A)

Chemical
Compatibility
Highlights

PTFE

-200°C to 260°C

(-328°F to

500°F)[1][2]

800 psi (55 bar) 55-65D

Excellent

resistance to

most acids,

bases, and

organic solvents.

[1][3]

Viton® (FKM)

-20°C to 205°C

(-4°F to 401°F)

[4]

1000 psi (69 bar) 75A

Excellent

resistance to

petroleum-based

oils, fuels, and

silicone greases.

[3][5] Not

suitable for

ketones.[5][6]

EPDM
-55°C to 150°C

(-67°F to 302°F)
200 psi (14 bar) 70A

Excellent

resistance to

water, steam,

alcohols, and

some ketones.[1]

Poor resistance

to petroleum oils

and greases.[1]

Silicone
-60°C to 232°C

(-76°F to 450°F)
150 psi (10 bar) 70A

Good resistance

to ozone, acids,

and water.[4]

Often used in

pharmaceutical

and food-grade

applications.[2]

[4]
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Experimental Protocols
Gasket Material Selection Protocol
Objective: To select the appropriate 2614W94 gasket material for a specific application to

ensure chemical compatibility and prevent seal failure.

Methodology:

Identify all chemical compounds that will be in contact with the gasket, including process

fluids, cleaning agents, and potential reaction byproducts.

Determine the full operating temperature and pressure range of the application.

Consult a chemical compatibility chart to cross-reference the identified chemicals with the

available gasket materials (PTFE, Viton®, EPDM, Silicone).[5][6][7]

Evaluate the mechanical properties required for the application, such as hardness

(durometer) and resistance to creep.[2]

Select the gasket material that offers the best resistance to the chemical environment and

maintains its integrity at the operational temperature and pressure.

Gasket Installation Protocol
Objective: To ensure a leak-free seal through proper installation of the 2614W94 gasket.

Methodology:

Preparation of Sealing Surfaces:

Thoroughly clean the flange faces or sealing surfaces. Remove any old gasket material,

debris, or contaminants.

Inspect the sealing surfaces for any scratches, dents, or other imperfections that could

compromise the seal.

Ensure the surfaces are clean and dry before proceeding.
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Gasket Handling and Inspection:

Visually inspect the new 2614W94 gasket for any defects, such as cuts, tears, or

imperfections.

Handle the gasket with clean gloves to prevent contamination.

Gasket Placement:

Carefully place the gasket onto the center of the flange face, ensuring it is properly aligned

with the bolt holes.

Do not apply any adhesive or sealant to the gasket or sealing surfaces unless explicitly

specified for the application.

Bolt Tightening Procedure:

Lubricate the threads and bearing surfaces of the bolts and nuts with a suitable lubricant

to achieve accurate and uniform bolt loading.

Hand-tighten the bolts initially.

Use a calibrated torque wrench to tighten the bolts in a star or crisscross pattern to ensure

even pressure distribution across the gasket.

Tighten the bolts in increments (e.g., 30%, 60%, and finally 100% of the recommended

torque value). Consult engineering specifications for the recommended torque values for

your specific flange and bolt size.

Final Inspection:

After the final torque sequence, perform a final pass to ensure all bolts are at the specified

torque.

Pressurize the system to the recommended operating pressure and check for any leaks.

Diagrams
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Caption: Gasket Installation Workflow.
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Caption: Gasket Material Selection Logic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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